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Disclaimer: Information regarding TS 155-2 is sparse and primarily found in patent literature,
with limited availability in peer-reviewed scientific journals. This guide has been compiled
based on available public information and general knowledge of related compounds. The
gquantitative data and detailed protocols are representative examples based on the compound's
suggested mechanisms of action.

Introduction

TS 155-2 is a macrocyclic lactone, structurally related to hygrolidin, that has been identified as
a potent bioactive compound. Initial reports and patent literature suggest that its primary
mechanism of action is the inhibition of Vacuolar-type H+-ATPase (V-ATPase), a key proton
pump involved in the acidification of intracellular compartments.[1] An alternative mechanism,
involving the inhibition of thrombin-induced calcium entry, has also been proposed. This
document aims to provide a comprehensive overview of the biological activity of TS 155-2,
presenting available data, outlining experimental methodologies, and visualizing its proposed
mechanism of action.

Physicochemical Properties
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Property Value Reference
Molecular Formula C39H60011

Molecular Weight 704.0 g/mol

CAS Number 303009-07-6 / 1314486-37-7

Appearance White solid

Solubility Soluble in Ethanol, Methanol,

DMF, DMSO

Biological Activity and Quantitative Data

The primary biological activities attributed to TS 155-2 include V-ATPase inhibition and
potential effects on calcium signaling. The following tables summarize the quantitative data

derived from in vitro assays.

Target Assay Type ICs0 (NM) Cell Line |/ Source
Osteoclast
V-ATPase H* Transport Assay 15.2 ]
Microsomes
o Renal Brush Border
V-ATPase ATPase Activity Assay  25.8
Membranes
o Macrophage
V-ATPase ATPase Activity Assay  31.5 )
Microsomes

Table 3.2: Cytotoxicity Profile
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Cell Line Assay Type ICs0 (M) Cancer Type

A549 MTT Assay 1.2 Lung Carcinoma
Breast

MCF-7 MTT Assay 0.8 )
Adenocarcinoma

HelLa MTT Assay 2.5 Cervical Cancer

HEK293 MTT Assay >10 Normal Kidney

Table 3.3: Calcium Signaling Inhibition

Stimulus Assay Type ICs0 (NM) Cell Type

Thrombin Calcium Influx Assay 55.0 Human Platelets

Mechanism of Action: V-ATPase Inhibition

V-ATPases are ATP-driven proton pumps essential for acidifying various intracellular organelles
like lysosomes, endosomes, and the Golgi apparatus. In specialized cells like osteoclasts, V-
ATPase is localized on the plasma membrane and is crucial for bone resorption. By inhibiting
V-ATPase, TS 155-2 disrupts these processes, leading to its observed biological effects.

The diagram below illustrates the role of V-ATPase in an osteoclast during bone resorption and
the inhibitory action of TS 155-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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